Cas no 1016672-98-2 (3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile)

3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile structure
1016672-98-2 structure
Product Name:3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile
CAS No:1016672-98-2
MF:C12H15N3O2S
MW:265.331401109695
CID:1081475
PubChem ID:24690153
Update Time:2025-04-20

3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile
    • 3-(4-methylpiperazin-1-yl)sulfonylbenzonitrile
    • 3-(4-Methylpiperazine-1-sulfonyl)benzonitrile
    • 1016672-98-2
    • A1-78824
    • AKOS000168696
    • DTXSID90640732
    • DB-356470
    • 3-[(4-methylpiperazin-1-yl)sulfonyl]benzonitrile
    • Inchi: 1S/C12H15N3O2S/c1-14-5-7-15(8-6-14)18(16,17)12-4-2-3-11(9-12)10-13/h2-4,9H,5-8H2,1H3
    • InChI Key: BLQJMNNBFIZFNO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C#N)C=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 265.08849790g/mol
  • Monoisotopic Mass: 265.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 72.8Ų

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